4-(2-fluorophenyl)-3-((1-(furan-2-carbonyl)piperidin-4-yl)methyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-(2-fluorophenyl)-3-[[1-(furan-2-carbonyl)piperidin-4-yl]methyl]-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C19H19FN4O3/c20-14-4-1-2-5-15(14)24-17(21-22-19(24)26)12-13-7-9-23(10-8-13)18(25)16-6-3-11-27-16/h1-6,11,13H,7-10,12H2,(H,22,26)
• InChI Key: NEXJYXJNPUVIAN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=NNC(=O)N2C3=CC=CC=C3F)C(=O)C4=CC=CO4
• Molecular Formula: C19H19FN4O3
• Molecular Weight: 370.4 g/mol

Description

4-(2-fluorophenyl)-3-((1-(furan-2-carbonyl)piperidin-4-yl)methyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C19H19FN4O3 and its molecular weight is 370.384. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antagonist Activity

• The compound has been involved in the synthesis of derivatives with antagonist activity. In particular, the synthesis of related triazoles showed potent 5-HT2 antagonist activity in vitro, indicating potential applications in neurological research (Watanabe et al., 1993).

Antimicrobial Applications

• Some derivatives of this compound have been synthesized and shown to have antimicrobial activities. For example, azole derivatives starting from furan-2-carbohydrazide, including triazole compounds, displayed activity against tested microorganisms (Başoğlu et al., 2013).
• In another study, novel triazole derivatives were synthesized and evaluated as antifungal agents, with some showing comparable activity to standard antifungal drugs (Sangshetti & Shinde, 2011).

Crystal Structure and Theoretical Analysis

• The compound and its derivatives have been studied for their crystal structure and intermolecular interactions, which are important for understanding their biological activity. Such studies can provide insights into the nature of these interactions and their role in molecular packing (Shukla et al., 2017).

Pharmacological Evaluation

• There has been research on novel derivatives related to this compound for their potential pharmacological applications. For instance, some studies focused on evaluating the antidepressant and antianxiety activities of new derivatives (Kumar et al., 2017).

Molecular Docking and Drug Development

• Molecular docking studies of derivatives have been conducted to explore their potential as inhibitors in cancer treatment. This involves assessing their binding affinities and interactions with target proteins, which is crucial in the drug development process (Karayel, 2021).